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Compound of Interest

Compound Name:
4-Chloro-2-methoxy-5-

nitropyrimidine

CAS No.: 1375065-27-2

Cat. No.: B1459530

Get Quote

Executive Summary
4-Chloro-2-methoxy-5-nitropyrimidine is a highly functionalized electrophile. Its solubility

behavior is governed by the competition between its lipophilic chloro-nitro core and the polar

methoxy substituent. While soluble in most polar aprotic solvents, its chemical stability in protic

solvents is the primary concern for researchers.

Critical Insight: Unlike inert substrates, this compound is prone to Solvolysis (SNAr). Dissolving

it in nucleophilic solvents (e.g., Methanol, Ethanol) without temperature control can lead to the

unintended displacement of the C4-chloride, generating side products (e.g., 2,4-dimethoxy-5-

nitropyrimidine).

Physicochemical Profile
Understanding the molecule's polarity and lattice energy is essential for predicting solubility

where empirical data is absent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1459530#bc-rfq
https://www.benchchem.com/product/b1459530/docs?utm_src=pdf-body#solubility-solvent-compatibility-guide-4-chloro-2-methoxy-5-nitropyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Source/Inference

Molecular Formula C₅H₄ClN₃O₃ Calculated

Molecular Weight 189.56 g/mol Calculated

Physical State
Pale yellow to off-white

crystalline solid
[1]

Melting Point 75–77 °C (Typical for analogs) Inferred from [2]

LogP (Predicted) ~1.2 – 1.5
Lipophilic, non-ionizable at

neutral pH

Water Solubility Very Low (~1.6 g/L or 8.5 mM) [3]

Reactivity
High (C4-Cl activated by C5-

NO₂)
[4]

Solubility Landscape
The following table categorizes solvents based on Solubility Power (Thermodynamic capability

to dissolve) and Chemical Compatibility (Kinetic stability of the solute).

Solvent Selection Matrix
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Solvent Class
Specific
Solvent

Solubility
Rating

Stability Risk Application

Polar Aprotic
DMF, DMSO,

NMP

Excellent (>100

mg/mL)
Low

Reaction media

(SNAr

substitutions).

Chlorinated
DCM,

Chloroform

High (>50

mg/mL)
Low

Extraction,

transport,

chromatography.

Esters Ethyl Acetate
Good (20–50

mg/mL)
Low

Crystallization

solvent, workup.

Ethers
THF, 1,4-

Dioxane
Good Low

Reaction solvent

(e.g.,

reductions).

Alcohols
Methanol,

Ethanol

Moderate

(Heating req.)
HIGH

Recrystallization

(risk of methoxy-

exchange).

Hydrocarbons
Hexane,

Heptane
Poor (<1 mg/mL) Low

Anti-solvent for

precipitation.

Aqueous Water Insoluble Hydrolysis Risk

Washing

(remove

inorganic salts).

Mechanism of Instability in Alcohols
When dissolved in methanol or ethanol, especially with heating or in the presence of a base,

the C4-Chlorine atom is susceptible to nucleophilic attack by the solvent.

In Methanol: Risk of forming 2,4-dimethoxy-5-nitropyrimidine.[1]

In Ethanol: Risk of forming 4-ethoxy-2-methoxy-5-nitropyrimidine (trans-etherification).

Protocol Recommendation: If alcohols are required for recrystallization, keep the temperature

below 50°C and ensure the medium is neutral or slightly acidic to suppress alkoxide formation.
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Experimental Workflows
A. Solubility Measurement Protocol (Gravimetric)
Use this protocol to determine precise solubility for formulation or process scale-up.

Preparation: Weigh 500 mg of 4-Chloro-2-methoxy-5-nitropyrimidine into a scintillation

vial.

Addition: Add 2.0 mL of the target solvent.

Equilibration: Vortex for 10 minutes at 25°C.

If fully dissolved: Add more solid until saturation is visible.

If undissolved: Proceed to step 4.

Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter into a pre-weighed vial.

Drying: Evaporate solvent under vacuum (Rotavap) or nitrogen stream.

Calculation:

B. Recrystallization Strategy
Primary Goal: Remove impurities without triggering SNAr side reactions.

Solvent System: Ethyl Acetate (Solvent) / n-Heptane (Anti-solvent).

Ratio: 1:3 to 1:5 (v/v).

Procedure:

Dissolve crude solid in minimal Ethyl Acetate at 40°C.

Slowly add n-Heptane dropwise until turbidity persists.

Cool slowly to 0°C with gentle stirring.

Filter crystals and wash with cold Heptane.
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Why this works: Avoids nucleophilic alcohols entirely, preventing impurity formation [2, 5].

Decision Logic for Solvent Selection
The following diagram illustrates the decision-making process for selecting the correct solvent

based on the intended operation (Reaction vs. Purification).

Select Solvent for
4-Chloro-2-methoxy-5-nitropyrimidine

What is the Operation?

Chemical Reaction
(S_NAr, Reduction)

Purification
(Crystallization/Wash)

Is the Nucleophile
Strong? (e.g., Amines) Method Selection

Use Polar Aprotic:
DMF, DMSO, NMP

(High Solubility, Fast Rate)

Yes

Use Non-Polar/Ether:
THF, DCM, Toluene

(Mod. Solubility, Control)

No

Recrystallization Chromatography

Use DCM/MeOH

SAFE SYSTEM:
Ethyl Acetate / Heptane

(No Solvolysis Risk)

Preferred

RISKY SYSTEM:
Methanol / Ethanol

(Risk of Cl exchange)

Avoid if possible

Click to download full resolution via product page

Caption: Logical flow for selecting solvents to maximize yield and minimize side-reactions

(solvolysis).
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Safety & Handling
Hazard Class: Irritant (Skin/Eye), potentially allergenic.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8°C. Moisture sensitive

(hydrolysis of C4-Cl to C4-OH over long periods).

Waste Disposal: Halogenated organic waste stream. Do not mix with strong alkalis in waste

containers to prevent exotherms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1459530/docs#solubility-solvent-compatibility-guide-
4-chloro-2-methoxy-5-nitropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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